N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(6-methylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H22N6OS2/c1-26-18-21-16(23-7-2-3-8-23)14-12-20-24(17(14)22-18)9-6-19-15(25)11-13-5-4-10-27-13/h4-5,10,12H,2-3,6-9,11H2,1H3,(H,19,25)
• InChI Key: YVRVOTLWKQQRMF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)CC3=CC=CS3)C(=N1)N4CCCC4
• Molecular Formula: C18H22N6OS2
• Molecular Weight: 402.5 g/mol

Description

N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H22N6OS2 and its molecular weight is 402.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic compounds, such as pyrazolopyrimidines, thiophenes, and acetamide derivatives, is a significant area of research in medicinal chemistry and materials science. These compounds often exhibit a broad range of biological activities and can serve as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and novel materials. For example, the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against cotton leafworm demonstrates the agricultural applications of such compounds (Fadda et al., 2017).

Antitumor Activity

The design and synthesis of novel heterocycles with potential antitumor activity represent another significant application. Compounds such as pyrrole, pyrrolopyrimidine, and thiophene derivatives have been evaluated for their antitumor properties, indicating the potential of related structures in cancer research. For instance, novel antitumor acetamide, pyrrole, pyrrolopyrimidine, and thiophene derivatives have been synthesized to evaluate their antitumor activity, showing effectiveness in certain cases compared to established drugs (Alqasoumi et al., 2009).

Coordination Complexes and Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their potential in forming supramolecular architectures and exhibiting antioxidant activity. This research points to applications in the development of new materials with specific chemical properties, such as hydrogen bonding patterns and antioxidant capabilities, which are important in various fields, including material science and biochemistry (Chkirate et al., 2019).

Antimicrobial Activity

The synthesis of new heterocycles that incorporate motifs such as antipyrine, pyrazolo, and pyrimidine has been linked to antimicrobial activity. These studies contribute to the search for new antimicrobial agents to combat resistant strains of bacteria and fungi. The evaluation of these compounds against various microbial strains underlines the importance of structural diversity in discovering new antimicrobials (Bondock et al., 2008).